Cas no 35026-10-9 (O,a-Dimethyl-L-tyrosine Hydrochloride)

• Product Name: O,a-Dimethyl-L-tyrosine Hydrochloride
• CAS No: 35026-10-9
• MF: C₁₁H₁₆ClNO₃
• MW: 245.702642440796
• CID: 1058611
• PubChem ID: 121230894
• Update Time: 2025-05-22

O,a-Dimethyl-L-tyrosine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• O,α-Dimethyl-L-tyrosine Hydrochloride
• (2S)-2-amino-3-(4-methoxyphenyl)-2-methylpropanoic acid hydrochloride
• O,a-Dimethyl-L-tyrosine Hydrochloride
• O,Alpha-Dimethyl-L-tyrosine Hydrochloride
• L-Tyrosine, O,a-dimethyl-, hydrochloride (9CI); (S)-2-Amino-3-(4-methoxyphenyl)-2-methylpropanoic acid hydrochloride
• L-TYROSINE, O,.ALPHA.-DIMETHYL-, HYDROCHLORIDE
• L-Tyrosine, O,alpha-dimethyl-, hydrochloride
• 35026-10-9
• UNII-6JZ5XT58TP
• (2S)-2-amino-3-(4-methoxyphenyl)-2-methylpropanoic acid;hydrochloride
• (S)-2-Amino-3-(4-methoxyphenyl)-2-methylpropanoic acid hydrochloride
• L-3-(p-Methoxyphenyl)-2-Methylalanine
• 6JZ5XT58TP
• O,.ALPHA.-DIMETHYL-L-TYROSINE HYDROCHLORIDE

• Inchi： 1S/C11H15NO3.ClH/c1-11(12,10(13)14)7-8-3-5-9(15-2)6-4-8;/h3-6H,7,12H2,1-2H3,(H,13,14);1H/t11-;/m0./s1
• InChI Key： SGYWMGBCHWKZDJ-MERQFXBCSA-N
• SMILES： Cl.OC([C@](C)(CC1C=CC(=CC=1)OC)N)=O

Computed Properties

• Exact Mass: 245.08200
• Monoisotopic Mass: 245.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.55000
• LogP: 2.54200

Additional information on O,a-Dimethyl-L-tyrosine Hydrochloride

O,a-Dimethyl-L-Tyrosine Hydrochloride: A Comprehensive Overview

O,a-Dimethyl-L-Tyrosine Hydrochloride, with the CAS number 35026-10-9, is a significant compound in the field of organic chemistry and pharmacology. This compound is a derivative of L-Tyrosine, a naturally occurring amino acid, and has been extensively studied for its potential applications in drug development and biochemical research. The structure of O,a-Dimethyl-L-Tyrosine Hydrochloride includes a methyl group attached to both the oxygen atom and the alpha carbon of the tyrosine backbone, which introduces unique chemical properties and biological activities.

Recent studies have highlighted the importance of O,a-Dimethyl-L-Tyrosine Hydrochloride in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of tyrosine kinase inhibitors. These inhibitors are crucial in targeting various diseases, including cancer, where unregulated tyrosine kinase activity plays a pivotal role. The methyl groups in O,a-Dimethyl-L-Tyrosine Hydrochloride enhance its stability and bioavailability, making it an attractive candidate for drug delivery systems.

The synthesis of O,a-Dimethyl-L-Tyrosine Hydrochloride involves a multi-step process that includes protection and deprotection strategies to achieve the desired stereochemistry. Advanced techniques such as microwave-assisted synthesis and enzymatic catalysis have been employed to optimize the production process, ensuring high yields and purity. These advancements have significantly contributed to the scalability of this compound for industrial applications.

In terms of pharmacokinetics, O,a-Dimethyl-L-Tyrosine Hydrochloride exhibits favorable absorption profiles, which are critical for its effectiveness as a drug candidate. Studies have demonstrated that its methylated structure improves its resistance to enzymatic degradation, thereby prolonging its half-life in vivo. This characteristic is particularly advantageous in chronic disease management, where sustained drug levels are essential.

Moreover, O,a-Dimethyl-L-Tyrosine Hydrochloride has shown potential in neuroprotective applications. Preclinical studies indicate that it may mitigate oxidative stress and inflammation, which are key contributors to neurodegenerative disorders such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier further underscores its suitability for central nervous system-related therapies.

Another area of interest is the use of O,a-Dimethyl-L-Tyrosine Hydrochloride as a building block in peptide synthesis. Its unique structure allows for the creation of complex peptide sequences with tailored functionalities, opening new avenues in vaccine development and immunotherapy. Researchers are actively exploring its role in enhancing antigen presentation and immune response modulation.

From an environmental perspective, O,a-Dimethyl-L-Tyrosine Hydrochloride has demonstrated biodegradability under specific conditions, reducing concerns about long-term ecological impact. This attribute aligns with current trends toward sustainable chemistry practices and green pharmaceutical manufacturing.

In conclusion, O,a-Dimethyl-L-Tyrosine Hydrochloride (CAS 35026-10-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future drug discovery efforts. Continued research will undoubtedly unlock further potential uses for this intriguing molecule.